Cas no 35190-12-6 (3,3'-DICHLOROBENZHYDROL)

• Product Name: 3,3'-DICHLOROBENZHYDROL
• CAS No: 35190-12-6
• MF: C₁₃H₁₀Cl₂O
• MW: 253.123901844025
• MDL: MFCD06201301
• CID: 1468522
• PubChem ID: 504162
• Update Time: 2025-04-24

3,3'-DICHLOROBENZHYDROL Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-chloro-a-(3-chlorophenyl)-
• 3,3'-dichlorobenzhydrol
• Bis(3-chlorophenyl)methanol
• 3-Chloro-a-(3-chlorophenyl)-benzenemethanol
• SCHEMBL424623
• 35190-12-6
• Benzhydrol, 3,3'-dichloro-
• FS-4917
• AKOS011079886
• CS-0361223
• 3,3'-DICHLOROBENZHYDROL

• MDL： MFCD06201301
• Inchi： 1S/C13H10Cl2O/c14-11-5-1-3-9(7-11)13(16)10-4-2-6-12(15)8-10/h1-8,13,16H
• InChI Key： IBLHIEZLGKFQRW-UHFFFAOYSA-N
• SMILES： C1C=C(Cl)C=C(C(O)C2C=CC=C(Cl)C=2)C=1

Computed Properties

• Exact Mass: 252.0108703g/mol
• Monoisotopic Mass: 252.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 3,3'-DICHLOROBENZHYDROL

Comprehensive Overview of Benzenemethanol, 3-chloro-a-(3-chlorophenyl)- (CAS No. 35190-12-6)

Benzenemethanol, 3-chloro-a-(3-chlorophenyl)- (CAS No. 35190-12-6) is a specialized organic compound with significant applications in pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its unique chlorinated benzene structure, has garnered attention in research and industrial applications due to its versatile reactivity and potential in developing advanced materials. The presence of dual chloro-substituents enhances its utility in cross-coupling reactions, making it a valuable building block in synthetic chemistry.

The chemical structure of Benzenemethanol, 3-chloro-a-(3-chlorophenyl)- features a benzene ring substituted with both a hydroxylmethyl group and chloro groups at specific positions. This configuration contributes to its stability and reactivity, allowing it to participate in various organic transformations. Researchers have explored its use in the synthesis of bioactive molecules, leveraging its ability to act as a precursor in the formation of complex heterocycles. Its molecular formula, C₁₃H₁₀Cl₂O, and molecular weight of 253.12 g/mol further highlight its suitability for precision chemical applications.

In recent years, the demand for chlorinated benzenemethanol derivatives has surged, driven by their role in agrochemicals and pharmaceutical intermediates. The compound’s ability to undergo selective functionalization has made it a focal point in green chemistry initiatives, where efficiency and minimal waste generation are prioritized. Environmental considerations have also prompted studies into its biodegradability and eco-friendly synthesis routes, aligning with global sustainability trends.

From a commercial perspective, Benzenemethanol, 3-chloro-a-(3-chlorophenyl)- is supplied in high purity grades to meet the stringent requirements of industrial applications. Manufacturers emphasize quality control to ensure consistency in batch-to-batch performance, particularly for use in sensitive reactions. Analytical techniques such as HPLC and GC-MS are routinely employed to verify its purity, which is critical for achieving desired yields in synthetic pathways.

The compound’s relevance extends to academic research, where it serves as a model substrate for studying electrophilic aromatic substitution and other fundamental organic reactions. Its structural features provide insights into steric and electronic effects, making it a valuable teaching tool in advanced chemistry curricula. Additionally, its compatibility with modern catalytic systems, such as palladium-catalyzed couplings, underscores its importance in contemporary synthetic methodologies.

Emerging applications of 3-chloro-a-(3-chlorophenyl) benzenemethanol include its exploration in material science, particularly in the development of liquid crystals and polymer additives. The compound’s aromatic backbone and functional groups offer tunable properties, enabling researchers to design materials with specific optical or thermal characteristics. This versatility has sparked interest in interdisciplinary studies, bridging chemistry and materials engineering.

Safety and handling protocols for CAS No. 35190-12-6 emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While the compound is not classified under stringent regulatory categories, prudent handling ensures minimal exposure risks. Storage recommendations typically include keeping the material in a cool, dry environment away from incompatible substances to maintain its stability over time.

Market trends indicate a steady growth trajectory for chlorinated aromatic alcohols, with Benzenemethanol, 3-chloro-a-(3-chlorophenyl)- being a notable contributor. Innovations in synthetic routes, such as catalytic hydrogenation and microwave-assisted reactions, are expected to enhance its accessibility and cost-efficiency. Industry stakeholders are also investing in scalable production methods to meet the rising demand from pharmaceutical and specialty chemical sectors.

In summary, Benzenemethanol, 3-chloro-a-(3-chlorophenyl)- (CAS No. 35190-12-6) represents a critical intermediate in modern chemistry, with broad applications ranging from drug development to advanced materials. Its unique structural attributes and reactivity profile continue to inspire research and industrial innovation, positioning it as a compound of enduring significance in the chemical sciences.